4-Chloro-2-[({2-[(5-chloro-2-hydroxybenzylidene)amino]phenyl}imino)methyl]phenol

• Molecular Formula: C20H14Cl2N2O2
• Molecular Weight: 385.2 g/mol
• IUPAC Name: 4-chloro-2-[[2-[(5-chloro-2-hydroxyphenyl)methylideneamino]phenyl]iminomethyl]phenol
• InChI: InChI=1S/C20H14Cl2N2O2/c21-15-5-7-19(25)13(9-15)11-23-17-3-1-2-4-18(17)24-12-14-10-16(22)6-8-20(14)26/h1-12,25-26H
• InChI Key: CSIRXWCKACJTAW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)N=CC2=C(C=CC(=C2)Cl)O)N=CC3=C(C=CC(=C3)Cl)O

Description

4-Chloro-2-[({2-[(5-chloro-2-hydroxybenzylidene)amino]phenyl}imino)methyl]phenol is a chemical compound with the molecular formula C20H14Cl2N2O2 and a molecular weight of 385.253 g/mol . This compound is known for its unique structure, which includes two chlorine atoms and a phenolic hydroxyl group, making it a subject of interest in various scientific fields.

Preparation Methods

The synthesis of 4-Chloro-2-[({2-[(5-chloro-2-hydroxybenzylidene)amino]phenyl}imino)methyl]phenol typically involves the reaction of 5-chlorosalicylaldehyde with 2-amino-5-methylpyridine in ethanol . The reaction mixture is stirred for an hour and then allowed to evaporate slowly at room temperature, resulting in the formation of orange prism-shaped crystals. The yield of this reaction is approximately 54% .

Chemical Reactions Analysis

4-Chloro-2-[({2-[(5-chloro-2-hydroxybenzylidene)amino]phenyl}imino)methyl]phenol undergoes various chemical reactions, including:

Oxidation: The phenolic hydroxyl group can be oxidized to form quinones.

Reduction: The imine groups can be reduced to amines.

Substitution: The chlorine atoms can be substituted with other nucleophiles under appropriate conditions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles like sodium methoxide.

Scientific Research Applications

This compound has several scientific research applications:

Biology: The compound’s ability to form complexes with metals makes it useful in studying metalloproteins and metalloenzymes.

Medicine: Some studies suggest that metal complexes of this compound exhibit antimicrobial, antioxidative, and anticancer properties.

Industry: It is used in the development of new materials with specific electronic and optical properties.

Mechanism of Action

The mechanism of action of 4-Chloro-2-[({2-[(5-chloro-2-hydroxybenzylidene)amino]phenyl}imino)methyl]phenol involves its ability to form stable complexes with metal ions. These metal complexes can interact with biological molecules, leading to various biochemical effects. For example, the compound’s metal complexes can inhibit the activity of certain enzymes by binding to their active sites .

Comparison with Similar Compounds

Similar compounds to 4-Chloro-2-[({2-[(5-chloro-2-hydroxybenzylidene)amino]phenyl}imino)methyl]phenol include:

• 4-Chloro-2-{[(2-hydroxyphenyl)imino]methyl}phenol
• 4-Chloro-2-methylphenol
• 2-Amino-4-chloro-6-methylpyrimidine Compared to these compounds, this compound is unique due to its dual imine groups and the presence of two chlorine atoms, which enhance its reactivity and potential applications .